Cas no 1004194-38-0 (3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole)
1004194-38-0 structure
Product Name:3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole
CAS No:1004194-38-0
MF:C12H11N3S
MW:229.300840616226
MDL:MFCD04968673
CID:3058459
PubChem ID:7017359
Update Time:2025-04-21
3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Isothiocyanato-1-(4-methyl-benzyl)-1H-pyrazole
- AKOS B017631
- ART-CHEM-BB B017631
- 3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole
- 1004194-38-0
- STK349434
- AKOS000307008
- EN300-229213
- 3-isothiocyanato-1-(4-methylbenzyl)-1H-pyrazole
- 3-isothiocyanato-1-[(4-methylphenyl)methyl]pyrazole
- BBL039850
- 3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole
-
- MDL: MFCD04968673
- Inchi: 1S/C12H11N3S/c1-10-2-4-11(5-3-10)8-15-7-6-12(14-15)13-9-16/h2-7H,8H2,1H3
- InChI Key: ZCGCQUHSFNMHBA-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CN(CC2C=CC(C)=CC=2)N=1
Computed Properties
- Exact Mass: 229.06736854Da
- Monoisotopic Mass: 229.06736854Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 62.3Ų
3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025944-250mg |
3-Isothiocyanato-1-(4-methyl-benzyl)-1H-pyrazole |
1004194-38-0 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 025944-1g |
3-Isothiocyanato-1-(4-methyl-benzyl)-1H-pyrazole |
1004194-38-0 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 025944-5g |
3-Isothiocyanato-1-(4-methyl-benzyl)-1H-pyrazole |
1004194-38-0 | 5g |
£782.00 | 2022-03-01 | ||
| Enamine | EN300-229213-0.05g |
3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole |
1004194-38-0 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-229213-0.1g |
3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole |
1004194-38-0 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-229213-0.25g |
3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole |
1004194-38-0 | 95% | 0.25g |
$670.0 | 2024-06-20 | |
| Enamine | EN300-229213-0.5g |
3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole |
1004194-38-0 | 95% | 0.5g |
$699.0 | 2024-06-20 | |
| Enamine | EN300-229213-1.0g |
3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole |
1004194-38-0 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-229213-2.5g |
3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole |
1004194-38-0 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-229213-5.0g |
3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole |
1004194-38-0 | 95% | 5.0g |
$2110.0 | 2024-06-20 |
3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
1004194-38-0 (3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole) Related Products
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- 1006482-09-2(1-Benzyl-3-isothiocyanato-1H-pyrazole)
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- 1004194-44-8(1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole)
- 1004193-32-1(3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole)
- 21377-09-3(1-Benzyl-1H-pyrazol-3-amine)
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